Cas no 15645-47-3 (9H-Purin-2-amine,6,8-dichloro-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purin-2-amine,6,8-dichloro-9-b-D-ribofuranosyl-
• CAS No: 15645-47-3
• MF: C₁₀H₁₁Cl₂N₅O₄
• MW: 336.131439447403
• CID: 146570
• PubChem ID: 272037
• Update Time: 2025-04-19

9H-Purin-2-amine,6,8-dichloro-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6,8-dichloro-9-b-D-ribofuranosyl-
• NSC116099
• 6,8-Dichloro-9-pentofuranosyl-1,9-dihydro-2H-purin-2-imine
• 15645-47-3
• NSC-116099
• DTXSID70935456

• Inchi： 1S/C10H11Cl2N5O4/c11-6-3-7(16-10(13)15-6)17(9(12)14-3)8-5(20)4(19)2(1-18)21-8/h2,4-5,8,18-20H,1H2,(H2,13,15,16)
• InChI Key： LFTLJHWBLHEIBH-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O)Cl

Computed Properties

• Exact Mass: 335.01903
• Monoisotopic Mass: 335.0188092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54
• LogP: -0.09200